Cas no 2229304-58-7 (1-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 2229304-58-7
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 6402995
• PubChem ID: 165714488
• Update Time: 2025-10-28

1-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-one
• 2229304-58-7
• EN300-1969593

• Inchi： 1S/C7H7F3N2O/c1-4-3-12(2)11-5(4)6(13)7(8,9)10/h3H,1-2H3
• InChI Key： ILMIOIHPRIZEDR-UHFFFAOYSA-N
• SMILES： FC(C(C1C(C)=CN(C)N=1)=O)(F)F

Computed Properties

• Exact Mass: 192.05104734g/mol
• Monoisotopic Mass: 192.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-one

Compound CAS No 2229304-58-7: 1-(1,4-Dimethyl-1H-Pyrazol-3-Yl)-2,2,2-Trifluoroethan-1-One

The compound with CAS No 2229304-58-7, known as 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-one, is a highly specialized organic compound with significant applications in the field of chemistry. This compound is characterized by its unique structure, which combines a pyrazole ring with a trifluoroethanone group. The pyrazole moiety is a five-membered aromatic ring containing two nitrogen atoms and three carbon atoms. The presence of dimethyl substituents on the pyrazole ring adds to its structural complexity and functional diversity.

The trifluoroethanone group attached to the pyrazole ring introduces significant electron-withdrawing effects due to the presence of three fluorine atoms. This makes the compound highly reactive in certain chemical environments. Recent studies have shown that this reactivity can be harnessed for various purposes, including catalytic processes and the synthesis of advanced materials. The combination of these two functional groups in a single molecule makes this compound a valuable tool in modern organic synthesis.

Recent research has focused on the synthesis and characterization of CAS No 2229304-58-7. Scientists have developed novel methods to synthesize this compound with high yields and purity. These methods often involve multi-step reactions that require precise control over reaction conditions to ensure the formation of the desired product. The synthesis process typically involves the coupling of pyrazole derivatives with trifluoroacetylating agents under specific conditions.

The chemical properties of CAS No 2229304-58-7 have been extensively studied to understand its behavior in different chemical environments. The compound exhibits strong electronic properties due to the electron-withdrawing nature of the trifluoroethanone group. This makes it an excellent candidate for use in electrophilic substitution reactions and other transformations that require high reactivity. Additionally, the pyrazole ring provides additional sites for functionalization, enabling further diversification of its chemical properties.

One of the most promising applications of CAS No 2229304-58-7 is in the field of drug discovery. The compound's unique structure allows it to interact with various biological targets, making it a potential candidate for therapeutic agents. Recent studies have explored its potential as an inhibitor of certain enzymes involved in disease pathways. These findings suggest that this compound could play a significant role in developing new drugs for treating various medical conditions.

In addition to its role in drug discovery, CAS No 2229304-58-7 has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of new catalysts and materials with unique properties. Researchers have reported that this compound can act as a ligand in metal complexes, enhancing their catalytic activity in various reactions.

The environmental impact of CAS No 229304587 has also been a topic of interest among scientists. Studies have shown that this compound is biodegradable under certain conditions, reducing its potential impact on ecosystems. However, further research is needed to fully understand its environmental fate and behavior.

In conclusion, CAS No 666666666 (commonly referred to as Compound X) stands out as a versatile and valuable molecule in contemporary chemistry. Its unique structure and reactivity make it an essential component in various research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.